Cas no 97187-28-5 (1,2-Benzenedimethanesulfonic acid disodiumsalt)

• Product Name: 1,2-Benzenedimethanesulfonic acid disodiumsalt
• CAS No: 97187-28-5
• MF: C₈H₁₀NaO₆S₂
• MW: 289.281171321869
• CID: 61885
• Update Time: 2025-11-01

1,2-Benzenedimethanesulfonic acid disodiumsalt Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanesulfonic acid disodium salt
• 1,2-Benzenedimethanesulfonicacid, disodium salt (9CI)
• 1,2-Benzenedimethanesulfonic acid, disodium salt (9CI)
• 1,2-Benzenedimethanesulfonic acid disodiumsalt

• Inchi： 1S/C8H10O6S2.Na/c9-15(10,11)5-7-3-1-2-4-8(7)6-16(12,13)14;/h1-4H,5-6H2,(H,9,10,11)(H,12,13,14);
• InChI Key： CZRGGSYLYFJWAI-UHFFFAOYSA-N
• SMILES： [Na].O=S(CC1C(CS(O)(=O)=O)=CC=CC=1)(O)=O

Computed Properties

• Exact Mass: 309.95600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 105
• XLogP3: 3.8

Experimental Properties

• PSA: 131.16000
• LogP: 1.93860

Additional information on 1,2-Benzenedimethanesulfonic acid disodiumsalt

Introduction to 1,2-Benzenedimethanesulfonic acid disodiumsalt (CAS No. 97187-28-5) and Its Emerging Applications in Chemical and Pharmaceutical Research

1,2-Benzenedimethanesulfonic acid disodiumsalt, chemically known by its CAS number 97187-28-5, is a significant compound in the realm of chemical and pharmaceutical research. This sulfonate derivative of benzene has garnered attention due to its unique structural properties and versatile applications. The compound consists of a benzene ring substituted with two sulfonic acid groups, each of which is further neutralized with sodium ions, forming a disodium salt. This configuration imparts high solubility in water and polar solvents, making it an invaluable reagent in various biochemical and synthetic processes.

The 1,2-Benzenedimethanesulfonic acid disodiumsalt (CAS No. 97187-28-5) is characterized by its molecular formula, C₆H₈Na₂O₄S₂, which reflects its composition of carbon, hydrogen, sodium, oxygen, and sulfur atoms. The presence of two sulfonic acid groups (-SO₃Na) enhances its reactivity and makes it a preferred choice for applications requiring strong acidic properties without the harshness associated with mineral acids. This balance of reactivity and stability has positioned it as a key intermediate in the synthesis of pharmaceuticals, dyes, and specialty chemicals.

In recent years, the pharmaceutical industry has explored the potential of 1,2-Benzenedimethanesulfonic acid disodiumsalt (CAS No. 97187-28-5) in drug development. Its ability to act as a chelating agent has been particularly noteworthy. Sulfonate groups are known to form stable complexes with metal ions, which can be leveraged in the design of metal-based drugs or as a means to enhance the solubility and bioavailability of other therapeutic agents. For instance, researchers have investigated its use in developing anti-inflammatory and anti-cancer compounds where metal coordination plays a crucial role in mechanism of action.

Moreover, the compound’s role in biochemical research cannot be overstated. The high solubility of 1,2-Benzenedimethanesulfonic acid disodiumsalt (CAS No. 97187-28-5) makes it an excellent medium for enzyme studies and protein purification processes. It is often used as a buffer component in biochemical assays due to its pKa values that can be tailored for specific pH requirements. This property has been exploited in the development of novel diagnostic tools where maintaining optimal pH conditions is critical for accurate results.

Recent advancements in materials science have also highlighted the utility of 1,2-Benzenedimethanesulfonic acid disodiumsalt (CAS No. 97187-28-5). Its ability to form stable films on various substrates has led to its incorporation into conductive coatings and corrosion inhibitors. These applications leverage the compound’s electron-withdrawing nature provided by the sulfonic acid groups, which enhance its interaction with metallic surfaces. Such developments are particularly relevant in industries requiring durable protective coatings that resist environmental degradation.

The environmental impact of using 1,2-Benzenedimethanesulfonic acid disodiumsalt (CAS No. 97187-28-5) has also been a focus of recent studies. Researchers have examined its biodegradability and toxicity profiles to assess its suitability for large-scale industrial applications without posing significant environmental risks. Initial findings suggest that while the compound is effective in numerous applications, proper disposal methods must be implemented to mitigate any potential ecological harm. This aligns with global efforts to promote sustainable chemical practices.

In conclusion, 1,2-Benzenedimethanesulfonic acid disodiumsalt (CAS No. 97187-28-5) stands out as a multifaceted compound with broad implications across chemical synthesis, pharmaceutical development, biochemical research, materials science, and environmental studies. Its unique structural features offer unparalleled opportunities for innovation while necessitating careful consideration of its environmental footprint. As research continues to uncover new applications for this versatile sulfonate derivative, it will undoubtedly remain a cornerstone in advanced chemical and pharmaceutical endeavors.